N-[1-[4-(4-methylphenyl)-2-thiazolyl]-4-piperidinyl]-2,3-dihydro-1,4-benzodioxin-6-sulfonamide

• Molecular Formula: C23H25N3O4S2
• Molecular Weight: 471.6 g/mol
• IUPAC Name: N-[1-[4-(4-methylphenyl)-1,3-thiazol-2-yl]piperidin-4-yl]-2,3-dihydro-1,4-benzodioxine-6-sulfonamide
• InChI: InChI=1S/C23H25N3O4S2/c1-16-2-4-17(5-3-16)20-15-31-23(24-20)26-10-8-18(9-11-26)25-32(27,28)19-6-7-21-22(14-19)30-13-12-29-21/h2-7,14-15,18,25H,8-13H2,1H3
• InChI Key: IYJMSEMFSSBVGH-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2=CSC(=N2)N3CCC(CC3)NS(=O)(=O)C4=CC5=C(C=C4)OCCO5

Description

N-[1-[4-(4-methylphenyl)-2-thiazolyl]-4-piperidinyl]-2,3-dihydro-1,4-benzodioxin-6-sulfonamide is a benzodioxine.

Scientific Research Applications

Enzyme Inhibitory Potential

Research indicates that compounds similar to N-[1-[4-(4-methylphenyl)-2-thiazolyl]-4-piperidinyl]-2,3-dihydro-1,4-benzodioxin-6-sulfonamide demonstrate substantial inhibitory activity against enzymes like α-glucosidase and acetylcholinesterase. These compounds, characterized by benzodioxane and acetamide moieties, have been synthesized and tested for their enzyme inhibition capabilities (Abbasi et al., 2019).

Antibacterial and Anti-Inflammatory Properties

Another study focused on synthesizing sulfonamides bearing the 1,4-benzodioxin ring, showing promising antibacterial potential against various bacterial strains. These compounds also demonstrated inhibitory potential against the Lipoxygenase enzyme, indicating potential therapeutic applications for inflammatory ailments (Abbasi et al., 2017).

Anticancer Properties

Certain N-substituted sulfonamides with the benzodioxane moiety, similar in structure to the compound , have been synthesized and shown to exhibit potent therapeutic potential against various Gram-negative and Gram-positive bacterial strains. These findings suggest potential applications in developing new anticancer agents (Abbasi et al., 2016).

Metabolism and Disposition Studies

The disposition and metabolism of a similar compound, SB-649868, an orexin 1 and 2 receptor antagonist, were studied in humans. This research provides insights into the pharmacokinetics of related compounds, which could be crucial in drug development processes (Renzulli et al., 2011).

Antimicrobial and Anticancer Activities

Several studies have synthesized and evaluated the antimicrobial and anticancer activities of various sulfonamide derivatives, revealing their potential as therapeutic agents for treating infections and cancer. These findings are significant as they expand the understanding of the therapeutic potential of sulfonamide derivatives (Debbabi et al., 2016).